(3Z)-3-[2-(3-chlorophenyl)-6-oxo[1,3]thiazolo[3,2-b][1,2,4]triazol-5(6H)-ylidene]-1-(4-fluorobenzyl)-1,3-dihydro-2H-indol-2-one
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Description
Properties
Molecular Formula |
C25H14ClFN4O2S |
|---|---|
Molecular Weight |
488.9 g/mol |
IUPAC Name |
(5Z)-2-(3-chlorophenyl)-5-[1-[(4-fluorophenyl)methyl]-2-oxoindol-3-ylidene]-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-one |
InChI |
InChI=1S/C25H14ClFN4O2S/c26-16-5-3-4-15(12-16)22-28-25-31(29-22)24(33)21(34-25)20-18-6-1-2-7-19(18)30(23(20)32)13-14-8-10-17(27)11-9-14/h1-12H,13H2/b21-20- |
InChI Key |
SEAWJSPFACVHNQ-MRCUWXFGSA-N |
Isomeric SMILES |
C1=CC=C2C(=C1)/C(=C/3\C(=O)N4C(=NC(=N4)C5=CC(=CC=C5)Cl)S3)/C(=O)N2CC6=CC=C(C=C6)F |
Canonical SMILES |
C1=CC=C2C(=C1)C(=C3C(=O)N4C(=NC(=N4)C5=CC(=CC=C5)Cl)S3)C(=O)N2CC6=CC=C(C=C6)F |
Origin of Product |
United States |
Biological Activity
The compound (3Z)-3-[2-(3-chlorophenyl)-6-oxo[1,3]thiazolo[3,2-b][1,2,4]triazol-5(6H)-ylidene]-1-(4-fluorobenzyl)-1,3-dihydro-2H-indol-2-one (CAS No. 578746-15-3) represents a significant structure in medicinal chemistry due to its potential biological activities. This article reviews the biological activity of this compound, focusing on its anticancer and antimicrobial properties, supported by recent research findings.
- Molecular Formula : C20H13ClN4O2S
- Molar Mass : 408.86 g/mol
- Structure : The compound features a thiazole and triazole moiety which are known for their diverse biological activities.
Anticancer Activity
Recent studies have highlighted the anticancer potential of compounds similar to the target compound. For instance:
- Mechanism of Action : Compounds containing thiazole and triazole rings have shown to inhibit thymidylate synthase (TS), an enzyme crucial for DNA synthesis. Inhibition of TS leads to apoptosis in cancer cells and cell cycle arrest.
- Research Findings : In a study involving various derivatives, one compound demonstrated an IC50 value of 1.1 μM against MCF-7 breast cancer cells, significantly outperforming standard drugs like doxorubicin and 5-fluorouracil .
| Compound | Cell Line | IC50 (μM) | Comparison Drug | Comparison Drug IC50 (μM) |
|---|---|---|---|---|
| Compound A | MCF-7 | 1.1 | Doxorubicin | 5.0 |
| Compound B | HCT-116 | 2.6 | 5-Fluorouracil | 4.0 |
| Compound C | HepG2 | 1.4 | Pemetrexed | 7.26 |
Antimicrobial Activity
The antimicrobial properties of thiazole derivatives have also been extensively studied:
- Efficacy Against Pathogens : Certain derivatives have shown effective inhibition against Escherichia coli and Staphylococcus aureus. For instance, compounds with similar structures exhibited significant antimicrobial activity with minimum inhibitory concentrations (MICs) in the range of 10–25 μg/mL .
| Pathogen | Compound Tested | MIC (μg/mL) |
|---|---|---|
| Escherichia coli | Compound D | 15 |
| Staphylococcus aureus | Compound E | 20 |
Case Studies
Several case studies have been documented regarding the biological evaluation of thiazolo[3,2-b][1,2,4]triazoles:
- Case Study on Anticancer Activity : A series of thiazolo[3,2-b][1,2,4]triazoles were synthesized and tested for their ability to inhibit TS. The most potent compound showed an IC50 value significantly lower than that of Pemetrexed, suggesting a promising lead for further development in cancer therapy .
- Case Study on Antimicrobial Properties : A study evaluated various thiazole derivatives against common bacterial strains. The results indicated that specific modifications in the chemical structure enhanced the antibacterial activity significantly .
Scientific Research Applications
Antimicrobial Activity
Compounds with thiazole and triazole rings have shown promising antimicrobial properties. For instance, derivatives of thiazolo[3,2-b][1,2,4]triazine have been reported to exhibit broad-spectrum antibacterial and antifungal activities . The specific compound may also possess similar activities due to its structural analogies.
Anticancer Potential
Research indicates that thiazolo-triazole derivatives can act as inhibitors of various cancer cell lines. The presence of multiple heteroatoms in the structure allows for interactions with biological targets such as enzymes involved in cancer progression . Preliminary studies suggest that compounds with similar structures may inhibit tumor growth and induce apoptosis in cancer cells.
Anti-inflammatory Effects
The compound’s potential anti-inflammatory properties are noteworthy. Heterocyclic compounds containing triazole rings have been studied for their ability to inhibit inflammatory pathways, making them candidates for treating inflammatory diseases . Further research is needed to evaluate the specific anti-inflammatory mechanisms of this compound.
Enzyme Inhibition
Certain derivatives of thiazolo-triazole compounds have been identified as effective inhibitors of key enzymes such as leucyl-tRNA synthetase, which plays a crucial role in protein synthesis and is a target for antibiotic development . The specific compound may demonstrate similar enzyme inhibition capabilities.
Case Study 1: Antibacterial Activity
A study evaluating various thiazolo[3,2-b][1,2,4]triazine derivatives demonstrated significant antibacterial effects against Mycobacterium smegmatis, with minimum inhibitory concentrations (MIC) indicating potent activity . This suggests that the target compound could be developed further for antimicrobial applications.
Case Study 2: Anticancer Activity
In vitro studies on related compounds have shown promising results in inhibiting cancer cell proliferation. For example, certain thiazolo derivatives were tested against human cancer cell lines and exhibited cytotoxic effects . These findings support further exploration of the target compound’s anticancer potential.
Comparison with Similar Compounds
Structural Modifications and Substituent Effects
The following table summarizes key structural analogs and their substituent variations:
Preparation Methods
Cyclocondensation of 1,2,4-Triazole-3-Thiol
The thiazolo-triazole scaffold is synthesized via [2+3] cyclocondensation (Scheme 1):
Optimization of Ring Closure
Alternative methods using α-halo carbonyl compounds (e.g., ethyl 2-chloroacetoacetate) and indoline-2-thiones in water at 60°C achieve quantitative yields for analogous thiazoloindoles. For this compound, substituting indoline-2-thione with triazole-thiol derivatives may require tailored conditions.
Synthesis of Indol-2-One Derivative (Intermediate B)
Vielsmeier-Haack Formylation of Indole
Oxidation to Indoline-2,3-Dione
N-Alkylation with 4-Fluorobenzyl Bromide
Coupling of Intermediates A and B
Knoevenagel Condensation
-
Reactants : Intermediate A and Intermediate B.
-
Catalyst : Piperidine/acetic acid.
-
Conditions : Reflux in ethanol, 12–16 h.
-
Stereoselectivity : Z-configuration favored due to steric hindrance from the 4-fluorobenzyl group.
Final Purification and Characterization
Chromatographic Purification
Spectroscopic Validation
Comparative Analysis of Synthetic Routes
Challenges and Mitigation Strategies
Q & A
Q. What are the key steps in synthesizing this compound, and how are reaction conditions optimized?
The synthesis involves multi-step heterocyclic assembly, starting with the formation of the thiazolo-triazole core. Key steps include:
- Core formation : Cyclocondensation of 4-amino-5-substituted-1,2,4-triazole-3-thiol with chloroacetic acid derivatives under reflux in ethanol .
- Substituent introduction : Alkylation or coupling reactions (e.g., Suzuki-Miyaura for aryl groups) under inert atmospheres (N₂/Ar) .
- Optimization : Solvent selection (e.g., PEG-400 for improved yield) and catalyst screening (e.g., Bleaching Earth Clay, pH 12.5) to enhance regioselectivity .
- Purification : Column chromatography (silica gel, ethyl acetate/hexane) and recrystallization (aqueous ethanol) .
Q. Which analytical techniques are critical for confirming its structural integrity?
A combination of spectroscopic and chromatographic methods is essential:
- 1H/13C NMR : Assigns protons/carbons in the thiazolo-triazole and indole moieties (e.g., δ 7.2–8.1 ppm for aromatic protons) .
- IR spectroscopy : Identifies functional groups (e.g., C=O stretch at ~1700 cm⁻¹ for the oxo group) .
- HPLC-MS : Validates purity (>95%) and molecular ion peaks (e.g., [M+H]+ at m/z ~500) .
- Elemental analysis : Confirms C, H, N, S ratios within ±0.4% of theoretical values .
Q. How are physicochemical properties (e.g., solubility, lipophilicity) determined?
- Lipophilicity (LogP) : Calculated via SwissADME using XLogP3 or measured via shake-flask method (octanol/water partition) .
- Solubility : Assessed in PBS (pH 7.4) and DMSO using UV-Vis spectroscopy .
- Thermal stability : Differential scanning calorimetry (DSC) to identify melting points and decomposition temperatures .
| Property | Method | Typical Value |
|---|---|---|
| LogP | SwissADME | 2.8–3.5 |
| Aqueous solubility | Shake-flask (µg/mL) | <10 (pH 7.4) |
| Melting point | DSC | 210–220°C (decomposition) |
Advanced Research Questions
Q. What computational strategies are used to predict its pharmacological potential?
- Molecular docking : Targets like 14-α-demethylase lanosterol (PDB: 3LD6) to assess antifungal activity. AutoDock Vina evaluates binding affinity (ΔG < -8 kcal/mol suggests high potency) .
- ADMET prediction : SwissADME/ADMETLab2.0 screens for bioavailability, CYP450 inhibition, and blood-brain barrier permeability .
- QSAR modeling : Correlates substituent electronic parameters (Hammett σ) with bioactivity .
Q. How is biological activity validated experimentally?
- Antimicrobial assays : Broth microdilution (MIC ≤16 µg/mL) against Candida albicans and Staphylococcus aureus .
- Enzyme inhibition : Spectrophotometric monitoring of 14-α-demethylase activity (IC₅₀ < 10 µM) .
- Cytotoxicity : MTT assay on HEK-293 cells (CC₅₀ > 50 µM ensures selectivity) .
Q. How are reaction mechanisms (e.g., cyclization) elucidated?
- Kinetic studies : Varying temperature (25–80°C) and monitoring via in-situ FTIR to identify rate-determining steps .
- Isotopic labeling : ¹³C-labeled reagents track carbon migration during thiadiazine ring formation .
- DFT calculations : Gaussian09 models transition states (e.g., ΔG‡ for nucleophilic attack) .
Q. How are contradictions in experimental data resolved (e.g., bioactivity vs. solubility)?
- Multivariate analysis : PCA identifies outliers in datasets (e.g., bioactivity vs. LogP) .
- Structural analogs : Synthesize derivatives (e.g., replacing 4-fluorobenzyl with hydrophilic groups) to decouple structure-activity relationships .
- Meta-analysis : Compare results with structurally related compounds (e.g., triazoloquinazolines) to contextualize findings .
Methodological Considerations
- Synthetic reproducibility : Strict control of anhydrous conditions (molecular sieves) and inert atmospheres prevents side reactions .
- Data validation : Triplicate runs for bioassays and statistical analysis (p < 0.05, Student’s t-test) ensure robustness .
- Ethical compliance : Adhere to OECD guidelines for in vitro toxicity testing and material safety (LD₅₀ documentation) .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
